Cas no 97240-03-4 (Kizuta Saponin K11)

Kizuta Saponin K11 Properties

Names and Identifiers

• hederagenin-3-O-alpha-L-rhamnopyranosyl-(1->2)-O-alpha-L-arabinopyranosyl-28-O-alpha-L-rhamnopyranosyl-(1->4)-O-6-O-acetyl-beta-D-glucopyranosyl-(1->6)-O-beta-D-glucopyranosyl ester
• HN-saponin N
• hederagenin-3-O-alpha-L-rhamnopyranosyl-(1->2)-O-alpha-L-arabinopyranosyl-28-O-alpha-L-rhamnopyranosyl-(1->4)-O-6-O-acetyl-be
• Kizuta saponin K11
• O-6-Deoxy-α-L-mannopyranosyl-(1→4)-O-6-O-acetyl-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl (3β,4α)-3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]oxy]-23-hydroxyolean-12-en-28-oate (ACI)
• L
• D
• KizutasaponinK11
• SCHEMBL2167371
• DTXSID701098506
• AKOS040758496
• 97240-03-4
• O-6-Deoxy-alpha-L-mannopyranosyl-(1-->4)-O-6-O-acetyl-beta-D-glucopyranosyl-(1-->6)-beta-D-glucopyranosyl (3beta,4alpha)-3-[[2-O-(6-deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy]-23-hydroxyolean-12-en-28-oate
• FS-7367
• InChI=1/C61H98O27/c1-25-36(65)40(69)44(73)51(81-25)86-48-32(23-78-27(3)63)84-50(47(76)43(48)72)80-22-31-39(68)42(71)46(75)53(83-31)88-55(77)61-18-16-56(4,5)20-29(61)28-10-11-34-57(6)14-13-35(58(7,24-62)33(57)12-15-60(34,9)59(28,8)17-19-61)85-54-49(38(67)3
• YYMHTAGTVKFQOP-KZYQMVRLSA-
• HY-N7974
• CS-0138906
• DA-74774
• O-6-Deoxy-I+/--L-mannopyranosyl-(1a4)-O-6-O-acetyl-I(2)-D-glucopyranosyl-(1a6)-I(2)-D-glucopyranosyl (3I(2),4I+/-)-3-[[2-O-(6-deoxy-I+/--L-mannopyranosyl)-I+/--L-arabinopyranosyl]oxy]-23-hydroxyolean-12-en-28-oate
• 3beta-[(2-O-alpha-L-Rhamnopyranosyl-alpha-L-arabinopyranosyl)oxy]-23-hydroxyoleana-12-ene-28-oic acid 6-O-(4-O-alpha-L-rhamnopyranosyl-6-O-acetyl-beta-D-glucopyranosyl)-beta-D-glucopyranosyl ester
• +Expand

• InChIKey： YYMHTAGTVKFQOP-KZYQMVRLSA-N
• Inchi： 1S/C61H98O27/c1-25-36(65)40(69)44(73)51(81-25)86-48-32(23-78-27(3)63)84-50(47(76)43(48)72)80-22-31-39(68)42(71)46(75)53(83-31)88-55(77)61-18-16-56(4,5)20-29(61)28-10-11-34-57(6)14-13-35(58(7,24-62)33(57)12-15-60(34,9)59(28,8)17-19-61)85-54-49(38(67)30(64)21-79-54)87-52-45(74)41(70)37(66)26(2)82-52/h10,25-26,29-54,62,64-76H,11-24H2,1-9H3/t25-,26-,29-,30-,31+,32+,33+,34+,35-,36-,37-,38-,39+,40+,41+,42-,43+,44+,45+,46+,47+,48+,49+,50+,51-,52-,53-,54-,57-,58-,59+,60+,61-/m0/s1
• SMILES： C([C@]12CCC(C)(C)C[C@H]1C1=CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5OC[C@H](O)[C@H](O)[C@H]5O[C@@H]5O[C@@H](C)[C@H](O)[C@@H](O)[C@H]5O)[C@@](C)(CO)[C@@H]4CC[C@@]3(C)[C@@]1(CC2)C)C)(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](O[C@@H]3O[C@@H](C)[C@H](O)[C@@H](O)[C@H]3O)[C@@H](COC(=O)C)O2)O1

Computed Properties

• Exact Mass: 1262.62954785 g/mol
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 27
• Rotatable Bond Count: 16
• Monoisotopic Mass: 1262.62954785 g/mol
• Heavy Atom Count: 88
• Complexity: 2490
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 32
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 419Ų
• Molecular Weight: 1263.4

Related Categories

• Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Oreopanax guatemalensis